Cas no 184951-90-4 (1H-Benzotriazole-1-butanoicacid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-6-nitro-g-thioxo-, 1,1-dimethylethylester, (bS)-)

1H-Benzotriazole-1-butanoicacid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-6-nitro-g-thioxo-, 1,1-dimethylethylester, (bS)- Properties

Names and Identifiers

• 1H-Benzotriazole-1-butanoicacid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-6-nitro-g-thioxo-, 1,1-dimethylethylester, (bS)-
• 1H-Benzotriazole-1-butanoicacid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-6-nitro-g-thioxo-, 1,...
• Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide
• tert-butyl (4S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-(6-nitrobenzotriazol-1-yl)-5-sulfanylidenepentanoate
• SCHEMBL15195793
• tert-Butyl (4S)-4-[(tert-butoxycarbonyl)amino]-5-(6-nitro-1H-benzotriazol-1-yl)-5-sulfanylidenepentanoate
• DTXSID90719331
• 184951-90-4
• +Expand

• InChIKey： KNQVOLPOFFPWQL-AWEZNQCLSA-N
• Inchi： InChI=1S/C20H27N5O6S/c1-19(2,3)30-16(26)10-9-14(21-18(27)31-20(4,5)6)17(32)24-15-11-12(25(28)29)7-8-13(15)22-23-24/h7-8,11,14H,9-10H2,1-6H3,(H,21,27)/t14-/m0/s1
• SMILES： O=C(CC[C@@H](C(N1N=NC2C=CC(=CC1=2)[N+]([O-])=O)=S)NC(OC(C)(C)C)=O)OC(C)(C)C

Computed Properties

• Exact Mass: 465.168
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Monoisotopic Mass: 465.168
• Heavy Atom Count: 32
• Complexity: 730
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 173A^2